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Compound of Interest

Compound Name: Seclidemstat mesylate

Cat. No.: B8210197 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and critical data for the preparation and use

of Seclidemstat mesylate (SP-2577 mesylate) in a variety of in vitro experimental settings.

This document is intended to serve as a comprehensive resource to ensure reproducible and

accurate results in studies investigating the therapeutic potential of this potent and reversible

inhibitor of Lysine-Specific Demethylase 1 (LSD1/KDM1A).

Quantitative Data Summary
Seclidemstat mesylate's efficacy and solubility are key parameters for successful

experimental design. The following table summarizes essential quantitative data for this

compound.
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Parameter Value Notes

IC₅₀ 13 nM

Half-maximal inhibitory

concentration against

LSD1/KDM1A in cell-free

assays.[1][2]

Kᵢ 31 nM
Inhibitor constant for

LSD1/KDM1A.[2]

Solubility in DMSO 53.33 mg/mL (97.49 mM)[2]

Use of fresh, non-hygroscopic

DMSO is crucial as moisture

can reduce solubility.[1][2]

Ultrasonic assistance may be

required.[2]

Solubility in Water < 0.1 mg/mL (Insoluble)[1][2]

Solubility in Ethanol < 1 mg/mL (Insoluble)[1]

Effective In Vitro Concentration 0.013 - 3 µM

Effective concentrations can

vary depending on the cell line

and experimental endpoint.[1]

[2]

Molar Mass 450.94 g/mol (Seclidemstat base)[3]

Mechanism of Action and Signaling Pathways
Seclidemstat is a non-competitive and reversible inhibitor of LSD1, a key enzyme involved in

epigenetic regulation.[2][4] By inhibiting LSD1, Seclidemstat blocks both its enzymatic and

scaffolding functions, leading to the reprogramming of gene expression that underpins tumor

growth and immune evasion.[3] This activity impacts several critical signaling pathways,

including the activation of the IFNβ pathway, promotion of PD-L1 expression, and modulation of

NOTCH signaling and the epithelial-to-mesenchymal transition (EMT).[1][5]
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Seclidemstat (SP-2577) Mechanism of Action
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Workflow for Seclidemstat Mesylate Stock Preparation
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Mesylate Powder

Add Sterile DMSO
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Store at -20°C or -80°C

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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